2-AminoAMP

• CAS RN: 60031-62-1
• Molecular Formula: C10H15N6O6P
• Molecular Weight: 346.24 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-4-amino-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C10H15N6O6P/c11-5-7(17)4(1-21-23(18,19)20)22-10(5)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,1,11H2,(H2,12,13,14)(H2,18,19,20)/t4-,5-,7-,10-/m1/s1
• InChI Key: WCNLOVDQFDDWLB-QYYRPYCUSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)N)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)N)N

Description

2-AminoAMP is a purine 2'-deoxyribonucleoside monophosphate.

Scientific Research Applications

1. Antimicrobial Peptides and Innate Immunity

Research has highlighted the significance of antimicrobial peptides (AMPs), like 2-AminoAMP, in the innate immune system. These peptides are vital for protecting the host from various pathogens, including bacteria and viruses. The development of databases such as dbAMP provides comprehensive information on AMPs and supports the discovery of new antimicrobial drugs (Jhong et al., 2018).

2. Therapeutic Potential in Epilepsy

This compound analogs, specifically α-amino-3-hydroxyl-5-methyl-4-isoxazole-propionate receptors (AMPARs), have been identified as targets for developing anti-seizure drugs. The physiological and pathological roles of AMPAR in the central nervous system and the development of AMPAR antagonists like perampanel are gaining attention for their potential in treating epilepsy (Citraro et al., 2014).

3. Diagnostic Applications in Cancer Research

This compound derivatives are used in diagnostic applications, such as the modified smart amplification process (SMAP-2), for detecting cancer mutations rapidly. This method is suitable for clinical identification of critical amino acid substitutions, demonstrating this compound's potential in cancer research and diagnosis (Tatsumi et al., 2008).

4. Role in Metabolic Processes

Studies on amino acids, including this compound, have shown their necessity for insulin-induced activation of mTOR signaling and protein synthesis in both healthy and insulin-resistant skeletal muscle. This research contributes to understanding the metabolic processes and the pathophysiology of conditions like type 2 diabetes (Drummond et al., 2008).

5. Environmental Impact Assessment

The environmental impact and atmospheric chemistry of this compound, particularly 2-amino-2-methyl-1-propanol (AMP), are researched to understand its role in atmospheric pollution and new particle formation. Such studies contribute to environmental science, particularly in scenarios involving AMP-related emissions (Li et al., 2020).